Cas no 2098026-61-8 (2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid)

2-(4-(Methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid is a versatile pyrazole-based carboxylic acid derivative with significant applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethyl group, enhancing lipophilicity and metabolic stability, while the methoxycarbonyl and acetic acid moieties provide reactive sites for further functionalization. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined chemical properties and compatibility with various coupling reactions make it a useful building block for medicinal chemistry and material science applications. The trifluoromethyl group also contributes to improved binding affinity and bioavailability in target compounds.
2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid structure
2098026-61-8 structure
Product Name:2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
CAS No:2098026-61-8
MF:C8H7F3N2O4
MW:252.147392511368
CID:5726663
PubChem ID:121213295
Update Time:2025-06-11

2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2098026-61-8
    • EN300-22015836
    • F2198-4760
    • 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
    • 2-[4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
    • AKOS026723758
    • 2-[4-methoxycarbonyl-3-(trifluoromethyl)pyrazol-1-yl]acetic acid
    • Inchi: 1S/C8H7F3N2O4/c1-17-7(16)4-2-13(3-5(14)15)12-6(4)8(9,10)11/h2H,3H2,1H3,(H,14,15)
    • InChI Key: FMWULACDRGRNEH-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OC)=CN(CC(=O)O)N=1)(F)F

Computed Properties

  • Exact Mass: 252.03579120g/mol
  • Monoisotopic Mass: 252.03579120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 81.4Ų

2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M174826-100mg
2-(4-(Methoxycarbonyl)-3-(trifluoromethyl)-1h-pyrazol-1-yl)acetic Acid
2098026-61-8
100mg
$ 135.00 2022-06-04
TRC
M174826-500mg
2-(4-(Methoxycarbonyl)-3-(trifluoromethyl)-1h-pyrazol-1-yl)acetic Acid
2098026-61-8
500mg
$ 500.00 2022-06-04
TRC
M174826-1g
2-(4-(Methoxycarbonyl)-3-(trifluoromethyl)-1h-pyrazol-1-yl)acetic Acid
2098026-61-8
1g
$ 775.00 2022-06-04
Enamine
EN300-22015836-0.05g
2-[4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
2098026-61-8
0.05g
$732.0 2023-09-16
Enamine
EN300-22015836-0.1g
2-[4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
2098026-61-8
0.1g
$767.0 2023-09-16
Enamine
EN300-22015836-0.25g
2-[4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
2098026-61-8
0.25g
$801.0 2023-09-16
Enamine
EN300-22015836-0.5g
2-[4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
2098026-61-8
0.5g
$836.0 2023-09-16
Enamine
EN300-22015836-1.0g
2-[4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
2098026-61-8
1.0g
$871.0 2023-07-07
Enamine
EN300-22015836-2.5g
2-[4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
2098026-61-8
2.5g
$1707.0 2023-09-16
Enamine
EN300-22015836-5.0g
2-[4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
2098026-61-8
5.0g
$2525.0 2023-07-07

Additional information on 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid

Recent Advances in the Study of 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid (CAS: 2098026-61-8)

The compound 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid (CAS: 2098026-61-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the trifluoromethyl group and the pyrazole ring in its structure makes it a valuable scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have explored its utility in the design of anti-inflammatory, anticancer, and antimicrobial agents, leveraging its ability to modulate key biological pathways.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that derivatives of 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid exhibit potent inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization.

In addition to its pharmacological potential, recent research has also focused on optimizing the synthetic routes for this compound. Novel methodologies have been developed to improve yield and purity, addressing some of the challenges associated with its large-scale production. These advancements are expected to facilitate further exploration of its biological activities and accelerate its incorporation into drug discovery pipelines.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and its pharmacokinetic properties. Ongoing studies are aimed at characterizing its interactions with biological targets and evaluating its safety profile in preclinical models. The results of these investigations will be critical in determining its suitability for clinical development.

In conclusion, 2-(4-(methoxycarbonyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid represents a promising candidate for further research in medicinal chemistry. Its versatile structure and demonstrated biological activities make it a valuable tool for the discovery of new therapeutic agents. Future studies should focus on expanding its applications and addressing the remaining scientific and technical hurdles to fully realize its potential.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.